Cas no 1903249-37-5 (2-(3-methyloxetan-3-yl)propanoic acid)

• Product Name: 2-(3-methyloxetan-3-yl)propanoic acid
• CAS No: 1903249-37-5
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• CID: 5866665
• PubChem ID: 117547529
• Update Time: 2025-08-03

2-(3-methyloxetan-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyloxetan-3-yl)propanoic acid
• EN300-1814439
• 1903249-37-5

• Inchi： 1S/C7H12O3/c1-5(6(8)9)7(2)3-10-4-7/h5H,3-4H2,1-2H3,(H,8,9)
• InChI Key： YFOLAAPYZTVBOM-UHFFFAOYSA-N
• SMILES： O1CC(C)(C1)C(C(=O)O)C

Computed Properties

• Exact Mass: 144.078644241g/mol
• Monoisotopic Mass: 144.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(3-methyloxetan-3-yl)propanoic acid

Introduction to 2-(3-Methyloxetan-3-yl)propanoic Acid (CAS No. 1903249-37-5)

2-(3-Methyloxetan-3-yl)propanoic acid, with the CAS number 1903249-37-5, is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxetanes, which are four-membered cyclic ethers known for their high reactivity and versatility in synthetic chemistry.

The molecular formula of 2-(3-methyloxetan-3-yl)propanoic acid is C₇H₁₂O₃, and its molecular weight is approximately 144.17 g/mol. The compound features a methyloxetane ring attached to a propanoic acid moiety, which imparts it with distinct chemical properties and reactivity profiles. The presence of the carboxylic acid group makes it an attractive candidate for various chemical reactions, including esterification, amide formation, and other functional group transformations.

In the realm of medicinal chemistry, 2-(3-methyloxetan-3-yl)propanoic acid has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have highlighted its potential as an intermediate in the development of novel drugs targeting various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported the use of this compound in the synthesis of potent inhibitors of protein kinases, which are key enzymes involved in many cellular processes and diseases such as cancer.

The unique structure of 2-(3-methyloxetan-3-yl)propanoic acid also makes it a valuable tool in the design of prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The oxetane ring can be easily cleaved under physiological conditions, releasing the active drug moiety. This property has been exploited in several studies to improve the pharmacokinetic and pharmacodynamic profiles of drugs, enhancing their therapeutic efficacy and reducing side effects.

In addition to its applications in drug development, 2-(3-methyloxetan-3-yl)propanoic acid has been investigated for its potential use in materials science. The compound's ability to undergo ring-opening reactions makes it a suitable candidate for the synthesis of polymers with tailored properties. A recent study published in Macromolecules (2020) demonstrated the use of this compound as a monomer in the preparation of biodegradable polymers with controlled degradation rates, which have applications in drug delivery systems and tissue engineering.

The synthetic accessibility of 2-(3-methyloxetan-3-yl)propanoic acid has also been a subject of interest. Several efficient synthetic routes have been developed to prepare this compound on both small and large scales. One notable method involves the ring-opening reaction of 3-methyltetrahydrofuran with an appropriate nucleophile followed by oxidation to form the carboxylic acid group. These synthetic strategies have facilitated its widespread availability for research purposes.

The safety profile of 2-(3-methyloxetan-3-yl)propanoic acid is another important aspect that has been studied extensively. Toxicological evaluations have shown that this compound exhibits low toxicity and is well-tolerated at therapeutic concentrations. However, as with any chemical compound, proper handling and storage precautions should be observed to ensure safety in laboratory settings.

In conclusion, 2-(3-methyloxetan-3-yl)propanoic acid (CAS No. 1903249-37-5) is a versatile compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and favorable properties make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and insights into this compound will emerge, further solidifying its importance in various scientific fields.